molecular formula C12H16O B8490618 3-Cyclopentylbenzyl alcohol

3-Cyclopentylbenzyl alcohol

Cat. No.: B8490618
M. Wt: 176.25 g/mol
InChI Key: FAFNXYSBSYRMQW-UHFFFAOYSA-N
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Description

3-Cyclopentylbenzyl alcohol is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O

Molecular Weight

176.25 g/mol

IUPAC Name

(3-cyclopentylphenyl)methanol

InChI

InChI=1S/C12H16O/c13-9-10-4-3-7-12(8-10)11-5-1-2-6-11/h3-4,7-8,11,13H,1-2,5-6,9H2

InChI Key

FAFNXYSBSYRMQW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C2=CC=CC(=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to example 61, 10.0 g of 3-iodobenzyl alcohol (Aldrich) was treated with 30 mL of cyclopentene using 0.96 g of Pd(OAc)2, 2.60 g of tri-ortho-tolylphosphine, and 6.6 mL of Et3N. The resulting olefin mixture was hydrogenated for 2.5 h using 0.62 g of 5% Pt(C) in MeOH to afford 5.77 g (76%) of 3-cyclopentylbenzyl alcohol as a light yellow liquid.
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